Cas no 1386457-49-3 (1H-Indazole-1-acetic acid, 3-acetyl-)

• Product Name: 1H-Indazole-1-acetic acid, 3-acetyl-
• CAS No: 1386457-49-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 2134741
• Update Time: 2023-08-04

1H-Indazole-1-acetic acid, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1H-Indazole-1-acetic acid
• 1H-Indazole-1-acetic acid, 3-acetyl-
• XAJQOAUMYAJHSF-UHFFFAOYSA-N
• (3-acetyl-indazol-1-yl)-acetic acid
• 2-(3-Acetyl-1H-indazol-1-yl)acetic acid

• Inchi： 1S/C11H10N2O3/c1-7(14)11-8-4-2-3-5-9(8)13(12-11)6-10(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： XAJQOAUMYAJHSF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2C=CC=CC=2N(CC(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 72.2